Cas no 2172498-77-8 (3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole)
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
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- 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole
- 2172498-77-8
- EN300-1590699
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- Inchi: 1S/C6H6Cl3N3O/c7-6(8,9)5-11-4(12-13-5)3-1-10-2-3/h3,10H,1-2H2
- InChI Key: MZYMJXRXJLBBEG-UHFFFAOYSA-N
- SMILES: ClC(C1=NC(C2CNC2)=NO1)(Cl)Cl
Computed Properties
- Exact Mass: 240.957645g/mol
- Monoisotopic Mass: 240.957645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 51Ų
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1590699-50mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 50mg |
$768.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-100mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 100mg |
$804.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-250mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 250mg |
$840.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-500mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 500mg |
$877.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-1000mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 1000mg |
$914.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-2500mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 2500mg |
$1791.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-5000mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 5000mg |
$2650.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-10000mg |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 10000mg |
$3929.0 | 2023-09-23 | ||
| Enamine | EN300-1590699-0.05g |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 0.05g |
$719.0 | 2023-05-26 | ||
| Enamine | EN300-1590699-0.1g |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole |
2172498-77-8 | 0.1g |
$755.0 | 2023-05-26 |
3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole
3-(Azetidin-3-yl)-5-(Trichloromethyl)-1,2,4-Oxadiazole: A Comprehensive Overview
The compound 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole, with the CAS number 2172498-77-8, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The presence of an azetidine ring and a trichloromethyl group further enhances its chemical complexity and potential applications.
Oxadiazoles are known for their versatile reactivity and have been extensively studied for their roles in drug design and materials science. The 1,2,4-oxadiazole core of this compound is particularly interesting due to its ability to participate in various chemical transformations. Recent studies have highlighted the potential of oxadiazoles as scaffolds for developing bioactive molecules, including antitumor agents and antimicrobial compounds.
The azetidine ring in 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole introduces additional complexity to the molecule. Azetidines are four-membered rings containing one nitrogen atom and are known for their strained structure, which can lead to unique chemical reactivity. This strain can be harnessed in synthetic chemistry to design molecules with specific biological activities.
The trichloromethyl group attached at the 5-position of the oxadiazole ring adds another layer of functionality to this compound. Trichloromethyl groups are known for their electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes the compound potentially useful in applications where electron-deficient systems are required.
Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a nucleophilic substitution reaction between an azetidine derivative and a trichloromethyl oxadiazole precursor. The reaction conditions were optimized to achieve high yields and purity, making this method suitable for large-scale production.
In terms of biological activity, preliminary assays have shown that 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole exhibits moderate antiproliferative activity against certain cancer cell lines. This suggests that it could be a lead compound for further optimization in anticancer drug development.
The structural versatility of this compound also makes it a promising candidate for use in materials science. Its heterocyclic core and functional groups could be exploited to design advanced materials with specific electronic or mechanical properties.
In conclusion, 3-(azetidin-3-yl)-5-(trichloromethyl)-1,2,4-oxadiazole is a multifaceted compound with significant potential in various fields. Its unique structure and functional groups make it an attractive target for further research and development.
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